Cas no 821-02-3 (1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol)
![1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol structure](https://www.kuujia.com/scimg/cas/821-02-3x500.png)
821-02-3 structure
Product name:1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol
1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol Chemical and Physical Properties
Names and Identifiers
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- 821-02-3
- DTXSID00558632
- 1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol
- 4-thia-1-heptene-6-thiol
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- Inchi： InChI=1S/C6H12S2/c1-3-4-8-5-6(2)7/h3,6-7H,1,4-5H2,2H3
- InChI Key： KIANWRCEEIFLHU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 148.03804273g/mol
- Monoisotopic Mass: 148.03804273g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 61.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol Related Literature
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Nishad G. Deshpande,Cheol Hyoun Ahn,Dong Su Kim,Sung Hyeon Jung,Young Been Kim,Hyung Koun Cho Catal. Sci. Technol., 2020,10, 6188-6197
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Yuanyuan Zheng,Qihao Zhang,Yuanyuan Jing,Xinyi Chen,Xue Han,Qinye Bao,Yanping Liu,Xinhou Wang,Shiren Wang,Kun Zhang J. Mater. Chem. A, 2020,8, 2984-2994
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Mingzhu Yang Chem. Soc. Rev., 2019,48, 850-884
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Chih-Kai Lin,Huan-Cheng Chang,Albert A. Villaeys,Michitoshi Hayashi Phys. Chem. Chem. Phys., 2007,9, 853-861
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
821-02-3 (1-[(Prop-2-en-1-yl)sulfanyl]propane-2-thiol) Related Products
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